Cas no 83592-42-1 (2-(6-BROMOMETHYL-PYRIDIN-2-YL)-ISOINDOLE-1,3-DIONE)

• Product Name: 2-(6-BROMOMETHYL-PYRIDIN-2-YL)-ISOINDOLE-1,3-DIONE
• CAS No: 83592-42-1
• MF: C₁₄H₉BrN₂O₂
• MW: 317.137462377548
• MDL: MFCD09701352
• CID: 859502
• PubChem ID: 11232351
• Update Time: 2025-06-11

2-(6-BROMOMETHYL-PYRIDIN-2-YL)-ISOINDOLE-1,3-DIONE Chemical and Physical Properties

Names and Identifiers

• 2-(6-BROMOMETHYL-PYRIDIN-2-YL)-ISOINDOLE-1,3-DIONE
• 2-[6-(bromomethyl)pyridin-2-yl]isoindole-1,3-dione
• N-(2-bromomethylpyridin-6-yl)phthalimide
• 83592-42-1
• 2-(6-(Bromomethyl)pyridin-2-yl)isoindoline-1,3-dione
• 6-bromomethyl-2-phthalimido-pyridine
• 2-(6-(bromomethyl)pyridin-2-yl)-isoindole-1,3-dione
• 2-[6-(bromomethyl)pyridin-2-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• 6-Bromomethyl-2-(phthalimido)pyridine
• SCHEMBL68721
• DTXSID60459611
• 2-[6-(Bromomethyl)-2-pyridinyl]-1H-isoindole-1,3(2H)-dione
• CFKHXBFNPRUFKZ-UHFFFAOYSA-N
• MFCD09701352
• 6bromomethyl-2-(phthalimido)pyridine
• 2-[6-(bromomethyl)pyridin-2-yl]-1H-isoindole-1,3(2H)-dione
• SB38929
• DB-326681

• MDL： MFCD09701352
• Inchi： 1S/C14H9BrN2O2/c15-8-9-4-3-7-12(16-9)17-13(18)10-5-1-2-6-11(10)14(17)19/h1-7H,8H2
• InChI Key： CFKHXBFNPRUFKZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=N1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 315.98474g/mol
• Monoisotopic Mass: 315.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(6-BROMOMETHYL-PYRIDIN-2-YL)-ISOINDOLE-1,3-DIONE

Introduction to 2-(6-BROMOMETHYL-PYRIDIN-2-YL)-ISOINDOLE-1,3-DIONE (CAS No. 83592-42-1)

2-(6-Bromomethyl-pyridin-2-yl)-isoindole-1,3-dione, also known by its CAS number 83592-42-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole-1,3-diones, which are characterized by their unique structural features and potential biological activities. The presence of a bromomethyl group and a pyridine ring in its structure makes it an intriguing candidate for various applications, including as a building block in the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical structure of 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione is defined by its isoindole core, which is a bicyclic system consisting of a benzene ring fused to a pyrrole ring. The 1,3-dione functionality imparts unique reactivity and stability to the molecule, making it suitable for various synthetic transformations. The bromomethyl group attached to the pyridine ring adds further versatility, as it can be readily functionalized through various chemical reactions such as nucleophilic substitution and cross-coupling reactions.

In recent years, the study of isoindole-1,3-diones has been driven by their potential applications in medicinal chemistry. These compounds have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The bromomethyl group in 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione has been shown to enhance the reactivity and bioavailability of the molecule, making it an attractive candidate for drug development.

One of the key areas of research involving 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione is its use as a building block in the synthesis of more complex molecules. The bromomethyl group can be selectively functionalized to introduce various substituents, thereby expanding the chemical space and potential biological activities of the resulting compounds. For example, recent studies have demonstrated that this compound can be used as an intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways.

The biological activity of 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione has also been extensively studied. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antimicrobial activity against a range of bacterial strains, making it a potential lead compound for the development of new antibiotics.

In the context of cancer research, 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione has been investigated for its ability to induce apoptosis in cancer cells. Studies have shown that this compound can selectively target cancer cells while sparing normal cells, suggesting its potential as a therapeutic agent for cancer treatment. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation.

The synthetic accessibility of 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione is another factor contributing to its significance in chemical research. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. These methods typically involve multi-step processes that include bromination reactions, cyclization steps, and functional group manipulations. The availability of these synthetic protocols has facilitated further exploration and optimization of the compound's properties.

In conclusion, 2-(6-bromomethyl-pyridin-2-yl)-isoindole-1,3-dione (CAS No. 83592-42-1) is a promising organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new aspects of its biological activity and synthetic potential, highlighting its importance in advancing our understanding and treatment of various diseases.